3-(2-Methoxycarbonyl-ethyl)-5-methyl-pyridine-2-carboxylic acid methyl ester

• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol
• IUPAC Name: methyl 3-(3-methoxy-3-oxopropyl)-5-methylpyridine-2-carboxylate
• InChI: InChI=1S/C12H15NO4/c1-8-6-9(4-5-10(14)16-2)11(13-7-8)12(15)17-3/h6-7H,4-5H2,1-3H3
• InChI Key: BJCHBUITJAJZAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)C(=O)OC)CCC(=O)OC

Description

3-(2-Methoxycarbonyl-ethyl)-5-methyl-pyridine-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C12H15NO4 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(2-Methoxycarbonyl-vinyl)-5-methyl-pyridine-2-carboxylic acid methyl ester (2.58 g, 10.97 mmol) was dissolved in MeOH (100 ml) and hydrogenated at rt with Pd/C (10%, Engelhard 4505, 1.20 g) and 1.0 bar H2 for 1 h. The reaction was filtered and the solvent was evaporated under reduced pressure. The residue was purified by chromatography on silica (hex to hex/EtOAc 2/3 in 40 min) to give the product as colorless oil (2.33 g, 90%). [1H-NMR (DMSO-d6, 600 MHz) δ 8.34 (s, 1H), 7.65 (s, 1H), 3.84 (s, 3H), 3.58 (s, 3H), 3.03 (t, 2H), 2.63 (t, 2H), 2.33 (s, 3H); LCMS RtI=2.786 min; [M+H]+=238.0.0]